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Nomenclature, Synthesis, and Structural
Identification in R&D[1][2][3]

Executive Summary
Undecanal, 2-ethylidene- (CAS 6720-16-7) is a specialized

-unsaturated aldehyde utilized primarily in the fragrance industry and as a functional malodor
counteractant.[1][2][3] Its structural uniqueness lies in the steric bulk of the

-substituent (a nonyl chain) combined with the reactivity of the conjugated ethylidene system.

[1](21(3]

For researchers and drug development professionals, precise identification of this molecule is
critical due to the existence of conflicting nomenclature systems (IUPAC vs. CAS Index) and
the potential for geometric isomerism (E/Z) which significantly impacts olfactory and biological
activity.[1][2][3] This guide provides a definitive technical reference for the nomenclature,
synthesis, and analytical verification of 2-ethylideneundecanal.[1][2][3]
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Chemical Identity & Nomenclature Architecture

The nomenclature of CAS 6720-16-7 often causes confusion because it can be viewed either
as a derivative of undecanal (modified at the 2-position) or as a derivative of butenal (with a
long chain extension).[1][2][3]

2.1 Nomenclature Logic[1][2][3]
e CAS Index Name:Undecanal, 2-ethylidene-[1][2][3][4][5]

o Logic: Treats the longest carbon chain ending in the aldehyde (C11, undecanal) as the
parent backbone.[1][2][3] The ethylidene group (=CH-CH3) is treated as a substituent at
position 2.[1][2][3]

e |UPAC Systematic Name:2-Nonylbut-2-enal (or 2-Nonyl-2-butenal)[1][2][3]

o Logic: Selects the longest carbon chain containing both the aldehyde and the alkene
double bond.[1][2][3] In this molecule, the alkene chain is 4 carbons long (butenal).[1][2][3]
The C9 chain (nonyl) is treated as a substituent at position 2.[1][2][3]

)5 ¢ : lentificati

Identifier Type Value Notes
) Primary key for regulatory
CAS Registry Number 6720-16-7
searches.[1][2][3]
Preferred for structural clarity.
IUPAC Name 2-Nonylbut-2-enal
[11[2][3]
) Preferred in trade/fragrance.[1]
Common Name 2-Ethylideneundecanal
[21[3]
Molecular Formula C13H240
Molecular Weight 196.33 g/mol
Useful for chemoinformatics.[1]
SMILES CCCcCcCcceceec(c=0)=Ccc
[21[3]
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2.3 Structural Isomerism (Geometric)

The double bond at the 2-position creates the possibility for E (Entgegen) and Z (Zusammen)
isomers.[1][2][3]

e (2)-Isomer: The aldehyde group (-CHO) and the methyl group of the ethylidene moiety are
on the same side of the double bond.[1][2][3]

e (E)-Isomer: The aldehyde group and the methyl group are on opposite sides.[1][2][3]

Note: In many commercial preparations and patent literature (e.g., US20190010293A1), the
(2)-isomer is explicitly cited, though equilibrium mixtures are common in non-stereoselective
synthesis.[1][2][3]

Target Molecule

C13H240

CAS Index Logic IUPAC Logic

Parent: Undecanal (C11) Parent: Butenal (C4 + Alkene) el

P

(2)-1Isomer (E)-Isomer
(High Priority Groups Syn) (High Priority Groups Anti)

Undecanal, 2-ethylidene- 2-Nonyl-2-butenal

Click to download full resolution via product page

Figure 1: Nomenclature hierarchy illustrating the divergence between CAS and IUPAC naming
conventions for CAS 6720-16-7.

Synthesis & Reaction Mechanism[1][2][3]

The industrial synthesis of 2-ethylideneundecanal relies on a Crossed Aldol Condensation
between Undecanal and Acetaldehyde.[1][2][3]

3.1 Reaction Logic

o Nucleophile: Undecanal (via enolate formation at the
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-position).[1][2][3]

o Electrophile: Acetaldehyde.[1][2][3]

o Challenge: Acetaldehyde is highly reactive and prone to self-condensation (forming
crotonaldehyde) or polymerization.[1][2][3]

e Solution: To favor the formation of the target C13 product, Undecanal is typically used in
excess, or Acetaldehyde is added slowly to a buffered basic solution of Undecanal to
maintain a low concentration of the electrophile relative to the nucleophile.[1][2][3]

3.2 Mechanism Step-by-Step

¢ Enolization: Base removes an

-proton from Undecanal.[1][2][3]

» Nucleophilic Attack: The Undecanal enolate attacks the carbonyl carbon of Acetaldehyde.[1]

[21[3]
o Protonation: The resulting alkoxide is protonated to form the

-hydroxy aldehyde intermediate (Aldol).[1][2][3]

» Dehydration: Under heating or prolonged basic conditions, water is eliminated (E1cB
mechanism) to form the

-unsaturated aldehyde (2-ethylideneundecanal).[1][2][3]

Undecanal
(C11 Nucleophile) Deprotonation

________________

- ] 1
| Undecanal Enolate i
1 I~ Acetaldehyde 2-Ethylideneundecanal
| \ Dehydration (-H20, (C13 Target)
Catalyst
e ligipeiiing) /f,[ Beta-Hydroxy Intermediate
Acetaldehyde R
(C2 Electrophile) B

BN TS
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Figure 2: Crossed Aldol Condensation pathway for the synthesis of 2-ethylideneundecanal.[1]

[2][3]

Experimental Protocol: Synthesis & Purification

Disclaimer:This protocol is a generalized methodology based on standard organic synthesis
principles for

-alkylidenation.[1][2][3] Optimization is required for scale-up.

4.1 Reagents
e Undecanal (CAS 112-44-7): 1.0 eq[1][2][3]

¢ Acetaldehyde (CAS 75-07-0): 1.2 eq (Slow addition)[1][2][3]
o Base Catalyst: Potassium Hydroxide (KOH) or Piperidine/Acetic Acid[1][2][3]

» Solvent: Ethanol or Methanol (if using KOH); Toluene (if using amine/acid with Dean-Stark)

[1](21(3]

4.2 Procedure

e Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and a
pressure-equalizing addition funnel. Inert atmosphere (N2) is recommended to prevent
oxidation of the aldehyde.[1][2][3]

o Base Preparation: Dissolve KOH (0.05 eq) in Ethanol. Add Undecanal (1.0 eq) to the flask.
Heat to 40-50°C.

o Addition: Add Acetaldehyde (1.2 eq) dropwise via the addition funnel over 2-4 hours. Crucial:
Slow addition prevents acetaldehyde self-polymerization.[1][2][3]

e Reaction: Stir at 50°C for an additional 4 hours. Monitor via GC-MS until Undecanal
conversion >90%.

e Quench: Cool to room temperature. Neutralize with dilute HCI to pH 7.
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o Workup: Evaporate ethanol. Extract the residue with Ethyl Acetate.[1][2][3] Wash with brine.
[1][2][3] Dry over MgSO4.[1][2][3]

 Purification: Perform fractional distillation under reduced pressure (vacuum).
o Fraction 1: Unreacted Acetaldehyde/Ethanol.[1][2][3]
o Fraction 2: Unreacted Undecanal.[1][2][3]

o Fraction 3:2-Ethylideneundecanal (Collect at approx. 130-140°C @ 1-2 mmHg - estimate
based on MW).[1][2][3]

Analytical Verification

To validate the identity of the synthesized material, use the following spectroscopic markers.

5.1 Gas Chromatography - Mass Spectrometry (GC-MS)
e Molecular lon (M+): m/z 196[1][2][3]

o Base Peak: Often m/z 55 (C4H7+) or m/z 41, characteristic of the unsaturated hydrocarbon
chain.[1][2][3]

¢ Alpha-Cleavage: Loss of the nonyl chain may show a fragment at m/z 69 (C4H50+).[1][2][3]

o McLafferty Rearrangement: Look for characteristic even-mass fragments if the chain length
allows.[1][2][3]

5.2 Nuclear Magnetic Resonance (NMR)
« 1H NMR (CDCI3, 400 MHz):

o Aldehyde Proton (-CHO): Singlet or doublet at
9.3 - 9.5 ppm.[1][2][3]
o Vinyl Proton (=CH-CH3): Quartet at

6.4 - 6.6 ppm (Coupled to the methyl group).[1][2][3]
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o Vinyl Methyl (-CH=C-CH3): Doublet at
1.9 - 2.0 ppm.[1][2][3]
o Nonyl Chain: Multiplet at

2.2 - 2.4 ppm (Allylic CH2), followed by bulk methylenes at 1.2 - 1.4 ppm, and terminal
methyl at 0.88 ppm.[1][2][3]

Regulatory & Safety Profile

For drug development and cosmetic applications, compliance with global inventories is
mandatory.[1][2][3]

TSCA (USA): Listed.[1][2][3]

EINECS (EU): 229-772-9.[1][2][3][4]

REACH: Registered.

IFRA (Fragrance): No specific ban, but subject to general aldehyde standards regarding
sensitization.[1][2][3]

AICIS (Australia): Listed (Tier 1 assessment).[1][2][3]
Safety Note: As an

-unsaturated aldehyde, this molecule acts as a Michael acceptor.[1][2][3] It may exhibit skin
sensitization potential.[1][2][3] Handle with appropriate PPE (Gloves, Goggles, Fume Hood).[1]

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1615533?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

